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Compound of Interest

Compound Name: 1-Bromo-4-methylpentane

Cat. No.: B146037

Abstract: This document provides a comprehensive technical overview of 1-Bromo-4-
methylpentane (CAS 626-88-0), a key alkylating agent in organic synthesis. It details the
compound's physicochemical properties, reactivity profile, and associated hazards. The
reactivity section focuses on its propensity for bimolecular nucleophilic substitution (SN2)
reactions, competition with elimination (E2) pathways, and its utility in forming Grignard
reagents. Detailed experimental protocols for key transformations are provided. Furthermore,
this guide outlines the toxicological profile, GHS hazard classifications, and essential safety
protocols for handling, storage, and emergency response. This whitepaper is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Physicochemical Properties

1-Bromo-4-methylpentane is a colorless liquid utilized as a versatile intermediate in the
synthesis of more complex organic molecules.[1][2] Its fundamental properties are summarized
below.
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Property Value Reference
CAS Number 626-88-0 [3]
Molecular Formula CeH13Br [2]
Molecular Weight 165.07 g/mol [4]
Boiling Point 146 - 147.5 °C [2][5]
Density 1.134 g/mL at 25 °C [5]
Refractive Index (n20/D) 1.446 [5]
Flash Point 23-40.1°C [2]
Storage Temperature 2-8°C [2]
SMILES String Ccc(c)ceepr [6]
InChiKey XZKFBZOAIGFZSU- 6]

UHFFFAOYSA-N

Reactivity Profile

The reactivity of 1-Bromo-4-methylpentane is dominated by the polarized carbon-bromine
bond, which renders the primary carbon electrophilic and susceptible to attack by nucleophiles.

[7]

Nucleophilic Substitution Reactions (SN1 vs. SN2)

As a primary alkyl halide, 1-Bromo-4-methylpentane predominantly undergoes bimolecular
nucleophilic substitution (SN2) reactions.[7][8] The SN2 mechanism involves a single,
concerted step where a nucleophile attacks the electrophilic carbon simultaneously as the
bromide leaving group departs.[7] This pathway is favored due to the low steric hindrance
around the primary carbon, which allows for easy access by the nucleophile.[3]

Conversely, the unimolecular (SN1) pathway is highly improbable.[8] SN1 reactions proceed
through a carbocation intermediate, and the primary carbocation that would form from 1-
Bromo-4-methylpentane is highly unstable, making this a disfavored mechanism.[8]
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Figure 1: Generalized SN2 reaction pathway for 1-Bromo-4-methylpentane.

Elimination vs. Substitution Competition (E2 vs. SN2)

When reacting with a chemical species that can act as both a nucleophile and a base (e.g.,
hydroxide), 1-Bromo-4-methylpentane can undergo a competing bimolecular elimination (E2)
reaction to form an alkene. However, for primary, unhindered substrates like 1-Bromo-4-
methylpentane, the SN2 pathway is generally favored, especially with strong, non-bulky
bases/nucleophiles.[9][10] The E2 reaction becomes more significant with the use of strong,
sterically hindered bases. The unimolecular elimination (E1) pathway is unlikely for the same
reason as the SN1 pathway: the instability of the primary carbocation intermediate.[11][12]
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Figure 2: Competition between SN2 and E2 pathways.

Grignard Reagent Formation

1-Bromo-4-methylpentane readily reacts with magnesium metal in an anhydrous ether
solvent to form the corresponding Grignard reagent, 4-methylpentylmagnesium bromide.[13]
This is a powerful carbon nucleophile used extensively in organic synthesis for forming new
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carbon-carbon bonds.[14][15] The mechanism is believed to occur on the surface of the

magnesium metal via a single-electron transfer (SET) process.[13]
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Figure 3: Single-electron transfer (SET) mechanism for Grignard reagent formation.

Experimental

Protocols

Protocol for SN2 Reaction with Sodium lodide
(Finkelstein Reaction)

This protocol is a qualitative experiment to observe the SN2 reactivity of 1-Bromo-4-

methylpentane. The reaction's progress is indicated by the formation of a sodium bromide

precipitate, which is insoluble in the acetone solvent.[7][16]

Materials:

e 1-Bromo-4-methylpentane

e 15% Sodium lodide (Nal) in acetone solution

o Test tubes
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o Pipettes

e Water bath (50°C)

Procedure:

Add 1 mL of the 15% Nal in acetone solution to a clean, dry test tube.
e Add 5 drops of 1-Bromo-4-methylpentane to the test tube.
e Mix the contents vigorously.[16]

o Observe for the formation of a white precipitate (NaBr). The reaction is relatively fast for a
primary bromide.

« If no reaction is observed within 3-5 minutes at room temperature, gently warm the test tube
in a 50°C water bath to facilitate the reaction.[16]

Protocol for Grighard Reagent Formation

This protocol describes the synthesis of 4-methylpentylmagnesium bromide. All glassware must
be rigorously dried, and anhydrous solvents must be used, as Grignard reagents react readily
with water.[14][17]

Materials:

e 1-Bromo-4-methylpentane

e Magnesium turnings

e Anhydrous diethyl ether (or THF)

o Asmall crystal of iodine (as an initiator)

e Three-neck round-bottom flask equipped with a reflux condenser, dropping funnel, and
nitrogen inlet

Procedure:
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Assemble the dry glassware. Flame-dry all parts under a stream of dry nitrogen and allow to
cool.

Place magnesium turnings in the flask.

Add a small crystal of iodine. The purple color should fade as the iodine reacts with the
magnesium surface, indicating activation.[14]

Add a small portion of anhydrous diethyl ether to cover the magnesium.
Dissolve 1-Bromo-4-methylpentane in anhydrous diethyl ether in the dropping funnel.

Add a small amount of the 1-Bromo-4-methylpentane solution to the magnesium. The
reaction is initiated when the solution becomes cloudy and begins to gently reflux.[18]

Once the reaction has started, add the remaining 1-Bromo-4-methylpentane solution
dropwise at a rate that maintains a steady reflux.

After the addition is complete, continue to reflux the mixture for an additional 30 minutes to
ensure all the magnesium has reacted.[18]

Cool the solution to room temperature. The resulting gray-to-brown solution is the Grignard
reagent, ready for subsequent reactions.

Hazard Analysis and Safety Precautions
Toxicological Profile

The toxicological properties of 1-Bromo-4-methylpentane have not been thoroughly
investigated.[19][20] However, available data indicates several potential health effects:

 Ingestion: Harmful if swallowed.[4][20]
o Eye Contact: Causes serious eye irritation.[4][20]

 Inhalation/Skin Contact: May be harmful if inhaled or absorbed through the skin.[20] It may
cause irritation to the skin, mucous membranes, and upper respiratory tract.[19][20]
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GHS Hazard Classification

The compound is classified under the Globally Harmonized System (GHS) with the following
hazards.[4]

Classification Code Phrase

Flammable Liquids H226 Flammable liquid and vapor
Acute Toxicity, Oral H302 Harmful if swallowed
Serious Eye Damage/Irritation H319 Causes serious eye irritation

Signal Word: Warning[4]

Precautionary Statements (Selected):[4][20]

o P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
e P264: Wash hands thoroughly after handling.

e P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Handling, Storage, and Disposal

A strict safety protocol is mandatory when working with 1-Bromo-4-methylpentane.
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Laboratory Safety Workflow

1. Assess Hazards
(Flammable, Irritant, Toxic)

2. Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

3. Handle in Chemical Fume Hood
(Ensure proper ventilation)

4. Store Properly
(Cool, dry, ventilated area
Away from ignition sources)

5. Segregate Waste
(Non-recyclable halogenated waste)

6. Dispose via Licensed Contractor

7. Decontaminate Work Area & PPE

Click to download full resolution via product page

Figure 4: Recommended safety workflow for handling 1-Bromo-4-methylpentane.

Handling: Always work in a well-ventilated area, preferably a chemical fume hood, to avoid
breathing vapors.[19] Keep the compound away from sources of ignition.[19]

Personal Protective Equipment (PPE): Wear impervious gloves, safety goggles or a face
shield, and a lab coat.[19] For significant exposures, a respirator with an appropriate filter
(e.g., type ABEK) should be used.

Storage: Store in a cool, dry, and well-ventilated place.[19] Keep the container tightly closed
and upright to prevent leakage.[19] It is classified as a Storage Class 3 Flammable Liquid.

Disposal: Dispose of unused product and contaminated materials through a licensed
disposal company.[19] Do not allow the product to enter drains.[19]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b146037?utm_src=pdf-body-img
https://www.benchchem.com/product/b146037?utm_src=pdf-body
https://file1.lookchem.com/msds/2011-06/6/494348(626-88-0).pdf
https://file1.lookchem.com/msds/2011-06/6/494348(626-88-0).pdf
https://file1.lookchem.com/msds/2011-06/6/494348(626-88-0).pdf
https://file1.lookchem.com/msds/2011-06/6/494348(626-88-0).pdf
https://file1.lookchem.com/msds/2011-06/6/494348(626-88-0).pdf
https://file1.lookchem.com/msds/2011-06/6/494348(626-88-0).pdf
https://file1.lookchem.com/msds/2011-06/6/494348(626-88-0).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

First Aid Measures

The following table summarizes the recommended first aid procedures in case of exposure.[19]
[20]

Exposure Route First Aid Procedure

) Move the person to fresh air. If not breathing,
Inhalation ) o o
give artificial respiration.

) Immediately wash off with soap and plenty of
Skin Contact . .
water. Remove contaminated clothing.

Flush eyes with plenty of water for at least 15
Eye Contact ) .
minutes as a precaution.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water and seek immediate medical

attention.

Conclusion

1-Bromo-4-methylpentane is a valuable primary alkyl halide whose synthetic utility is primarily
derived from its participation in SN2 and Grignard reactions. Its classification as a flammable,
irritant, and orally toxic substance necessitates strict adherence to safety protocols. A thorough
understanding of its reactivity and hazards is crucial for its safe and effective use in research
and development environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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